Cyclohexanamine, N-cyclohexyl-N-[[(dimethylamino)thioxomethyl]thio]-

• CAS No.: 51976-94-4
• Molecular Formula: C15H28N2S2
• Molecular Weight: 300.5 g/mol
• IUPAC Name: (dicyclohexylamino) N,N-dimethylcarbamodithioate
• InChI: InChI=1S/C15H28N2S2/c1-16(2)15(18)19-17(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h13-14H,3-12H2,1-2H3
• InChI Key: NOMIJAKZQLPTDV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)SN(C1CCCCC1)C2CCCCC2

Description

Cyclohexanamine, N-cyclohexyl-N-[[(dimethylamino)thioxomethyl]thio]- is a useful research compound. Its molecular formula is C15H28N2S2 and its molecular weight is 300.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-dimethylthiocarbamyl-N',N'-dicyclohexylsulfenamide was prepared. 100 milliliters of carbon tetrachloride, 39.6 grams of a solution of dimethylamine at 25% by weight in water (0.22 mole) and 36.2 grams (0.2 mole) of dicyclohexylamine were placed in a reactor vessel and the mixture cooled to 10° C. 114 milliliters of a solution of NaOCl at 14% by weight in water (0.23 mole) was added and the mixture stirred for 15 minutes at 10° to 15° C. 200 milliliters of water containing 25 grams of NaHCO3 and 11 grams of Na2CO3 was then added as a buffer solution. The mixture was warmed to 20° C. and 15.2 grams (0.2 mole) of carbon disulfide was added while stirring. The mix was stirred for 40 minutes at a temperature of about 32°-35° C. The mixture was allowed to settle and the non-aqueous phase separated out and filtered. The carbon tetrachloride was then evaporated off, leaving 61 grams of a thick liquid. 150 milliliters of methanol was added and the liquid first dissolved, then a solid precipitated out. The methanol slurry was cooled to -10° C. and filtered. The solids isolated were dried, and 44.1 grams of a white crystalline solid having a melting point of 85°-87° C. was obtained. The yield was 77% by weight based upon the weight of carbon disulfide used. The N,N-dimethylthiocarbamyl-N',N'-dicyclohexylsulfenamide was identified by its Infra-red spectrum. The calculated element weights for the formula C15H28N2S2 were 9.32% nitrogen, 60.0% carbon, and 9.32% hydrogen. Analytical values were 9.34% nitrogen, 59.8% carbon, and 9.60% hydrogen respectively.